Selexid

• Molecular Formula: C21H34ClN3O5S
• Molecular Weight: 476 g/mol
• IUPAC Name: 2,2-dimethylpropanoyloxymethyl (2S,5R,6R)-6-(azepan-1-ylmethylideneamino)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate;hydron;chloride
• InChI: InChI=1S/C21H33N3O5S.ClH/c1-20(2,3)19(27)29-13-28-18(26)15-21(4,5)30-17-14(16(25)24(15)17)22-12-23-10-8-6-7-9-11-23;/h12,14-15,17H,6-11,13H2,1-5H3;1H/t14-,15+,17-;/m1./s1
• InChI Key: UHPXMYLONAGUPC-WKLLBTDKSA-N
• Isomeric SMILES: [H+].CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)N=CN3CCCCCC3)C(=O)OCOC(=O)C(C)(C)C)C.[Cl-]
• Canonical SMILES: [H+].CC1(C(N2C(S1)C(C2=O)N=CN3CCCCCC3)C(=O)OCOC(=O)C(C)(C)C)C.[Cl-]
• synonyms: Amdinocillin Pivoxil; FL 1039; FL-1039; FL1039; Hydrochloride, Pivmecillinam; Mecillinam Pivaloyl Ester; Pivaloyl Ester, Mecillinam; Pivamdinocillin; Pivmecillinam; Pivmecillinam Hydrochloride; Pivoxil, Amdinocillin; Selexid

Description

Pivmecillinam hydrochloride is a hydrochloride. It contains a pivmecillinam.
Pivaloyloxymethyl ester of amdinocillin that is well absorbed orally, but broken down to amdinocillin in the intestinal mucosa. It is active against gram-negative organisms and used as for amdinocillin.

Scientific Research Applications

Aptamer Selection and Biomedical Applications

SELEX (Systematic Evolution of Ligands by EXponential enrichment) technology is primarily known for its efficiency in generating oligonucleotides (aptamers) with high target affinity. These aptamers, derived from single-stranded DNA and RNA, are selected against a wide range of targets including proteins, cells, and microorganisms. They show great potential in applications such as novel antibodies, cancer theragnostics, and biomedical research. The continuous development of SELEX technology has made the selection process more efficient, cost-effective, and less time-consuming (Darmostuk et al., 2015).

Discovery in Particle Physics

SELEX technology has been instrumental in particle physics, particularly in the SELEX Experiment (Fermilab E781). This experiment led to the discovery of doubly charmed baryons, contributing significantly to our understanding of particle interactions and fundamental physics (Engelfried, 2005).

Data Analysis and Regulatory Pathway Inference

SELEX experiments provide insights into protein-DNA interactions, aiding in the analysis of regulatory pathways. Modifications to the standard SELEX procedure have enabled the generation of datasets for determining protein-DNA interaction parameters with high accuracy. This aspect of SELEX is crucial for research, diagnostic, and therapeutic applications (Djordjevic, 2007).

Methodological Advancements in SELEX

Advancements in SELEX processes, including various modifications and the development of new separation methods, have broadened the range of applications, allowing the creation of aptamers against diverse molecules irrespective of target size (Gopinath, 2006).

Mathematical Analysis of SELEX

The mathematical analysis of SELEX has provided insights into the process by which nucleic acids with specific biochemical activities are isolated. This analysis is crucial for experimental approaches aiming to converge on a pool of the best-binding nucleic acid (Levine & Nilsen-Hamilton, 2007).

Application in Disease Diagnosis and Therapy

SELEX-derived aptamers are extensively used in the diagnosis and therapy of various diseases, especially cancer. Cell-SELEX, a modified form of SELEX, develops aptamers against specific cell lines, enhancing the application of SELEX in medical diagnostics and therapeutics (Chen et al., 2016).